Cas no 1807112-20-4 (Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate)
Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate
-
- Inchi: 1S/C12H11BrFNO2/c1-2-17-12(16)5-9-3-8(7-15)4-11(14)10(9)6-13/h3-4H,2,5-6H2,1H3
- InChI Key: POKYHUOWMXLMMD-UHFFFAOYSA-N
- SMILES: BrCC1C(=CC(C#N)=CC=1CC(=O)OCC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 315
- XLogP3: 2.5
- Topological Polar Surface Area: 50.1
Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015022630-250mg |
Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate |
1807112-20-4 | 97% | 250mg |
470.40 USD | 2021-06-18 | |
| Alichem | A015022630-500mg |
Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate |
1807112-20-4 | 97% | 500mg |
790.55 USD | 2021-06-18 | |
| Alichem | A015022630-1g |
Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate |
1807112-20-4 | 97% | 1g |
1,504.90 USD | 2021-06-18 |
Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate
Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate (CAS No. 1807112-20-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis
Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate (CAS No. 1807112-20-4) is a highly valuable intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its versatility and potential applications in drug discovery and medicinal chemistry.
The molecular structure of Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate consists of a phenyl ring substituted with a bromomethyl group at the 2-position, a cyano group at the 5-position, and a fluorine atom at the 3-position. This arrangement imparts distinct reactivity and functional properties, making it an attractive building block for synthetic chemists. The presence of the bromomethyl group facilitates nucleophilic substitution reactions, while the cyano and fluorine substituents introduce additional layers of reactivity and electronic influence.
In recent years, there has been a surge in research focused on developing new methodologies for constructing complex molecular architectures. Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate has emerged as a key intermediate in these efforts, particularly in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules, and their construction often requires sophisticated synthetic strategies. The compound's ability to undergo various transformations, such as cross-coupling reactions, cyclizations, and functional group interconversions, makes it an indispensable tool in the chemist's arsenal.
One of the most notable applications of Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. The development of selective kinase inhibitors has become a major focus in drug discovery, and intermediates like this one are often employed to construct the pharmacophoric core of these inhibitors. The bromomethyl group allows for facile introduction of aryl or alkyl groups via Suzuki-Miyaura or Heck couplings, respectively, while the cyano group can be further functionalized to introduce other pharmacologically relevant moieties.
Another area where Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate has shown promise is in the synthesis of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins with small molecules can disrupt their life cycle. The compound's structural features make it suitable for designing molecules that interact with viral proteases or polymerases. For instance, the fluorine atom can modulate electronic properties and improve binding affinity to biological targets, while the cyano group can serve as a handle for further derivatization.
The fluorine atom in particular has garnered considerable interest due to its ability to enhance metabolic stability and binding affinity. Fluorinated aromatic compounds are known to exhibit improved pharmacokinetic properties, making them favorable candidates for drug development. The presence of a fluorine atom at the 3-position of the phenyl ring in Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate contributes to its overall potency and selectivity when used in medicinal chemistry applications.
In addition to its role in pharmaceutical synthesis, Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate has found utility in materials science. Its unique structural features make it a candidate for designing organic semiconductors or luminescent materials. The bromomethyl group can be used to attach conjugated systems or other functional groups that enhance electronic properties, while the cyano and fluorine substituents can influence photophysical characteristics such as fluorescence or phosphorescence.
The synthesis of Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate itself is an intriguing challenge that highlights its synthetic importance. One common approach involves the bromination of a fluoro-substituted phenol followed by cyanation and esterification steps. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to construct the desired phenyl ring structure from simpler precursors. These synthetic strategies underscore the compound's versatility and highlight its significance as a synthetic intermediate.
The growing interest in fluorinated compounds has driven further research into developing efficient methods for introducing fluorine atoms into organic molecules. Techniques such as halogen exchange reactions and electrochemical fluorination have been explored as means to incorporate fluorine into complex structures like those found in pharmaceuticals. The use of intermediates like Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate facilitates these transformations by providing a pre-functionalized scaffold that can be easily modified.
In conclusion, Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate (CAS No. 1807112-20-4) is a multifaceted compound with significant applications across various fields of chemistry. Its unique structural features make it an invaluable intermediate for constructing biologically active molecules, particularly kinase inhibitors and antiviral agents. As research continues to uncover new methodologies for drug discovery and materials science, compounds like this one will undoubtedly play an increasingly important role in advancing scientific knowledge and developing innovative solutions.
1807112-20-4 (Ethyl 2-bromomethyl-5-cyano-3-fluorophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)